Cas no 222556-22-1 (Methyl (S)-hexahydropyridazine-3-carboxylate bis(2,2,2-trifluoroacetate))

• Product Name: Methyl (S)-hexahydropyridazine-3-carboxylate bis(2,2,2-trifluoroacetate)
• CAS No: 222556-22-1
• MF: C₁₀H₁₄F₆N₂O₆
• MW: 372.22
• CID: 5307453
• PubChem ID: 163321646
• Update Time: 2026-03-10

Methyl (S)-hexahydropyridazine-3-carboxylate bis(2,2,2-trifluoroacetate) Chemical and Physical Properties

Names and Identifiers

• Methyl (S)-hexahydropyridazine-3-carboxylate bis(2,2,2-trifluoroacetate)
• CS-0159658
• methyl (3S)-1,2-diazinane-3-carboxylate bis(trifluoroacetic acid) salt
• E81994
• 222556-22-1
• methyl (3S)-diazinane-3-carboxylate;2,2,2-trifluoroacetic acid

• Inchi： 1S/C6H12N2O2.C2HF3O2/c1-10-6(9)5-3-2-4-7-8-5;3-2(4,5)1(6)7/h5,7-8H,2-4H2,1H3;(H,6,7)/t5-;/m0./s1
• InChI Key： BNBMPBNHJROKTL-JEDNCBNOSA-N
• SMILES： C(F)(F)(F)C(=O)O.C([C@H]1NNCCC1)(=O)OC

Computed Properties

• Exact Mass: 372.07560514g/mol
• Monoisotopic Mass: 372.07560514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų

Additional information on Methyl (S)-hexahydropyridazine-3-carboxylate bis(2,2,2-trifluoroacetate)

Methyl (S)-hexahydropyridazine-3-carboxylate bis(2,2,2-trifluoroacetate): A Comprehensive Overview

Methyl (S)-hexahydropyridazine-3-carboxylate bis(2,2,2-trifluoroacetate), with the CAS number 222556-22-1, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and the presence of trifluoroacetate groups, which contribute to its stability and reactivity in various chemical and biological environments.

The molecular structure of Methyl (S)-hexahydropyridazine-3-carboxylate bis(2,2,2-trifluoroacetate) consists of a hexahydropyridazine ring with a carboxylate group attached to the third carbon atom. The methyl ester group at the carboxylate position and the two trifluoroacetate counterions are key features that influence its chemical properties and biological activity. The chirality of the compound is centered around the carbon atom adjacent to the carboxylate group, which is designated as (S) to indicate its configuration.

Recent studies have highlighted the potential applications of Methyl (S)-hexahydropyridazine-3-carboxylate bis(2,2,2-trifluoroacetate) in drug discovery and development. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of more complex molecules with therapeutic potential. For instance, researchers have explored its use as a building block in the development of neuroprotective agents, anti-inflammatory drugs, and antiviral compounds.

In the context of medicinal chemistry, Methyl (S)-hexahydropyridazine-3-carboxylate bis(2,2,2-trifluoroacetate) has been investigated for its ability to modulate specific biological targets. One notable area of research involves its interaction with G protein-coupled receptors (GPCRs), which are key targets for many drugs. Studies have shown that this compound can selectively bind to certain GPCRs, potentially leading to novel therapeutic strategies for conditions such as neurodegenerative diseases, chronic pain, and metabolic disorders.

The synthesis of Methyl (S)-hexahydropyridazine-3-carboxylate bis(2,2,2-trifluoroacetate) typically involves multi-step processes that require precise control over reaction conditions to ensure the correct formation of the desired stereoisomer. Advanced synthetic techniques such as asymmetric catalysis and chiral resolution methods are often employed to achieve high enantiomeric purity. These methods are crucial for producing compounds with consistent and predictable biological activity.

From a pharmacological perspective, Methyl (S)-hexahydropyridazine-3-carboxylate bis(2,2,2-trifluoroacetate) has demonstrated promising properties in preclinical studies. Its ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for further development. Additionally, its stability under physiological conditions ensures that it remains active during administration and distribution within the body.

Clinical trials involving compounds derived from Methyl (S)-hexahydropyridazine-3-carboxylate bis(2,2,2-trifluoroacetate) are currently underway to evaluate their safety and efficacy in treating various diseases. Early results have shown positive outcomes in reducing inflammation and improving cognitive function in animal models. These findings underscore the potential of this compound as a lead molecule for developing new therapeutic agents.

Furthermore, ongoing research is focused on optimizing the pharmacokinetic properties of Methyl (S)-hexahydropyridazine-3-carboxylate bis(2,2,2-trifluoroacetate) to enhance its bioavailability and reduce side effects. Techniques such as prodrug design and nanoparticle delivery systems are being explored to improve its therapeutic index. These advancements could pave the way for more effective treatments in clinical practice.

In conclusion, Methyl (S)-hexahydropyridazine-3-carboxylate bis(2,2,2-trifluoroacetate) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique combination of stereochemistry, functional groups, and biological activity makes it a valuable tool for developing new drugs with diverse therapeutic applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an important role in advancing healthcare solutions for a wide range of medical conditions.